Cas no 19637-28-6 (Δ-5(10)-Norethindrone Acetate)

Δ-5(10)-Norethindrone Acetate structure
Δ-5(10)-Norethindrone Acetate structure
Product Name:Δ-5(10)-Norethindrone Acetate
CAS No:19637-28-6
MF:C22H28O3
MW:340.455926895142
CID:1062318
PubChem ID:54193985
Update Time:2025-04-20

Δ-5(10)-Norethindrone Acetate Chemical and Physical Properties

Names and Identifiers

    • Δ-5(10)-Norethindrone Acetate
    • Δ-5(10)-Norethindron
    • [(8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-3-oxo-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
    • Delta 5(10)-Norethindrone Acetate
    • (17α)-17-(Acetyloxy)-19-norpregn-5(10)-en-20-yn-3-one
    • 17-Hydroxy-19-Nor-17α-pregn-5(10)-en-20-yn-3-one Acetate
    • DTXSID20709684
    • (17alpha)-3-Oxo-19-norpregn-5(10)-en-20-yn-17-yl acetate
    • 3-Oxo-19-nor-17alpha-pregn-5(10)-en-20-yn-17-yl Acetate; Norethisterone Acetate Imp. B (EP)
    • 3-OXO-19-NOR-17.ALPHA.-PREGN-5(10)-EN-20-YN-17-YL ACETATE
    • 19-NORPREGN-5(10)-EN-20-YN-3-ONE, 17-(ACETYLOXY)-, (17.ALPHA.)-
    • (17.ALPHA.)-17-(ACETYLOXY)-19-NORPREGN-5(10)-EN-20-YN-3-ONE
    • NORETHISTERONE ACETATE IMPURITY B [EP IMPURITY]
    • UNII-50UR8DXV14
    • 50UR8DXV14
    • 19-Norpregn-5(10)-en-20-yn-3-one, 17-(acetyloxy)-, (17alpha)-
    • (17alpha)-17-(Acetyloxy)-19-norpregn-5(10)-en-20-yn-3-one
    • Delta-5(10)-Norethindrone Acetate
    • 19637-28-6
    • currency-5(10)-Norethindrone Acetate
    • Inchi: 1S/C22H28O3/c1-4-22(25-14(2)23)12-10-20-19-7-5-15-13-16(24)6-8-17(15)18(19)9-11-21(20,22)3/h1,18-20H,5-13H2,2-3H3/t18-,19-,20+,21+,22+/m1/s1
    • InChI Key: PKMFOAKNKZEDBU-AANPDWTMSA-N
    • SMILES: O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 340.20400
  • Monoisotopic Mass: 340.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 449.9±45.0 °C at 760 mmHg
  • Flash Point: 194.8±28.8 °C
  • PSA: 43.37000
  • LogP: 4.20740
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Δ-5(10)-Norethindrone Acetate Security Information

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